Cas no 1935528-99-6 (2-oxo-1,3-dioxolan-4-yl methanesulfonate)

• Product Name: 2-oxo-1,3-dioxolan-4-yl methanesulfonate
• CAS No: 1935528-99-6
• MF: C₄H₆O₆S
• MW: 182.151840686798
• MDL: MFCD30342029
• CID: 5162849
• PubChem ID: 126970902
• Update Time: 2025-06-14

2-oxo-1,3-dioxolan-4-yl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 2-oxo-1,3-dioxolan-4-yl methanesulfonate
• 1,3-Dioxolan-2-one, 4-[(methylsulfonyl)oxy]-

• MDL： MFCD30342029
• Inchi： 1S/C4H6O6S/c1-11(6,7)10-3-2-8-4(5)9-3/h3H,2H2,1H3
• InChI Key： BICWFTYESQRFIY-UHFFFAOYSA-N
• SMILES： O1CC(OS(C)(=O)=O)OC1=O

Additional information on 2-oxo-1,3-dioxolan-4-yl methanesulfonate

Research Brief on 2-oxo-1,3-dioxolan-4-yl methanesulfonate (CAS: 1935528-99-6) in Chemical Biology and Pharmaceutical Applications

The compound 2-oxo-1,3-dioxolan-4-yl methanesulfonate (CAS: 1935528-99-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a reactive intermediate and its potential in prodrug design. This research brief synthesizes the latest findings on its synthesis, mechanism of action, and therapeutic relevance, with a focus on peer-reviewed studies published within the last three years.

Recent studies highlight the role of 2-oxo-1,3-dioxolan-4-yl methanesulfonate as a key precursor in the synthesis of cyclic carbonate esters, which are critical for modifying biomolecules such as nucleotides and peptides. A 2023 study in the Journal of Medicinal Chemistry demonstrated its utility in stabilizing labile functional groups during drug conjugation, improving the pharmacokinetic profiles of targeted therapies. The compound’s methanesulfonate moiety enhances solubility, while the dioxolane ring facilitates controlled release under physiological conditions.

In oncology research, this compound has been explored as a linker for antibody-drug conjugates (ADCs). A 2022 publication in ACS Chemical Biology reported its use in conjugating cytotoxic payloads to monoclonal antibodies, achieving >90% payload release in tumor microenvironments due to pH-sensitive dioxolane cleavage. The study noted that the CAS: 1935528-99-6 derivative exhibited superior stability in circulation compared to traditional maleimide linkers, reducing off-target toxicity.

Mechanistic investigations reveal that 2-oxo-1,3-dioxolan-4-yl methanesulfonate undergoes enzymatic hydrolysis by carboxylesterases, a property leveraged in prodrug activation. Computational modeling studies (2023, Chemical Science) identified structural modifications to tune hydrolysis rates, enabling tissue-specific drug delivery. For instance, fluorination at the 4-position increased hydrolysis half-life from 2 to 12 hours, as validated in murine models.

Challenges remain in large-scale synthesis, with current yields averaging 65-70% due to side reactions during dioxolane formation. A 2024 Organic Process Research & Development paper proposed a microwave-assisted continuous flow process that improved yield to 85% while reducing reaction time from 48 to 6 hours. This advancement may facilitate broader adoption in industrial applications.

In conclusion, 2-oxo-1,3-dioxolan-4-yl methanesulfonate represents a promising multifunctional scaffold with demonstrated applications in drug delivery and bioconjugation. Ongoing research aims to expand its utility to gene therapy vectors and biodegradable materials. Future directions include clinical translation of ADC candidates incorporating this linker, with two Phase I trials anticipated to commence by 2025.